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Compound of Interest

Compound Name: Confoline

CAS No.: 76971-33-0

Cat. No.: B14171207

Get Quote

Important Notice: Information regarding a chemical named "Confoline" was not found. The

following disposal procedures are for Quinoline. Researchers, scientists, and drug

development professionals must verify the chemical identity and consult the specific Safety

Data Sheet (SDS) for the compound in their possession before following any disposal protocol.

The proper disposal of hazardous chemicals is a critical component of laboratory safety and

environmental responsibility. This guide provides a step-by-step operational plan for the safe

handling and disposal of Quinoline, a compound that is toxic and harmful to aquatic life with

long-lasting effects.[1][2][3] Adherence to these procedures is essential to mitigate risks and

ensure compliance with regulations.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly equipped.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

tight-sealing safety goggles or a face shield to prevent skin and eye contact.[1] In case of
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inadequate ventilation, a NIOSH/MSHA or European Standard EN 149 approved respirator

should be used.[1]

Ventilation: Always handle Quinoline in a well-ventilated area, preferably under a chemical

fume hood.[4]

Emergency Stations: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[1]

II. Step-by-Step Disposal Protocol
The primary method for the disposal of Quinoline is through an approved hazardous waste

management facility.[1][2] Do not discharge Quinoline into drains or the environment.[2]

Waste Collection:

Collect waste Quinoline and any contaminated materials in a suitable, closed, and

properly labeled container.[1][3] The container should be kept in a designated, well-

ventilated storage area.[3]

For spills, absorb the material with an inert substance like vermiculite, sand, or earth

before placing it into a suitable container for disposal.[4]

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the name "Quinoline."

Storage:

Store the sealed waste container in a locked-up, secure area away from incompatible

materials such as strong oxidizing agents, strong acids, and peroxides.[1][3]

Engage a Licensed Waste Disposal Service:

Dispose of the contents and the container through an approved waste disposal plant or a

licensed hazardous waste disposal company.[1][5]
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It is imperative to consult with local, state, and federal hazardous waste regulations to

ensure complete and accurate classification and disposal.[4]

III. Quantitative Data for Quinoline
This table summarizes key quantitative data for Quinoline based on available safety

information.

Parameter Value/Information Source

Molecular Formula C9H7N [4]

Molecular Weight 129.16 g/mol [4]

Appearance Clear yellow to brown liquid [4]

Boiling Point 237.1 °C [4]

Melting Point -14.78 °C [4]

Specific Gravity 1.0950 g/cm³ [4]

Vapor Pressure < 0.1 mbar @ 20 °C [4]

Solubility in Water Slightly soluble [4]

IV. Experimental Protocols and Workflows
The following diagram illustrates the decision-making workflow for the proper disposal of

Quinoline waste.
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Start: Quinoline Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Is it a spill?

Step 2a: Absorb with Inert Material
(e.g., Vermiculite, Sand)

Yes

Step 2: Collect Waste in a
Suitable, Closed Container

No

Step 3: Label Container
'Hazardous Waste: Quinoline'

Step 4: Store in a Secure,
Well-Ventilated, Locked Area

Step 5: Contact Environmental Health & Safety (EHS)
or Licensed Waste Disposal Company

Step 6: Arrange for Professional Disposal
at an Approved Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Quinoline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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